4-(4-Nitrophenyl)pyridine
Overview
Description
4-(4-Nitrophenyl)pyridine is a chemical compound with the CAS Number: 4282-45-5. It has a molecular weight of 200.2 . It is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C11H8N2O2 . The InChI key for this compound is XBXSGMVYJPSYLI-UHFFFAOYSA-N .Chemical Reactions Analysis
The catalytic reduction of 4-nitrophenol (4-NP) is a benchmark reaction to assess the activity of nanostructured materials . Thousands of researchers have explored their synthesized efficient catalytic nanostructured materials by performing the catalytic reduction of 4-NP .Physical and Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Kinetic Studies and Reaction Mechanisms
- Pyridinolysis of O-4-Nitrophenyl Benzoate and Thionobenzoates : A study by (Um et al., 2006) investigated the kinetics of reactions involving 4-nitrophenyl benzoate and its analogs with pyridines, revealing insights into the influence of electrophilic centers and substituents on reaction mechanisms.
- Reactions with S-Methyl Thiocarbonates : Research by (Castro et al., 2004) explored the pyridinolysis of 4-nitrophenyl S-methyl thiocarbonates, contributing to the understanding of kinetics and mechanisms in these reactions.
Synthesis and Antiviral Activity
- Synthesis of 3-(Pyridin-4-yl)-1,2,4-Triazines : A study by (Shabunina et al., 2021) demonstrated the synthesis of novel compounds involving 4-nitrophenyl pyridine analogs, highlighting their potential antiviral properties against vaccinia virus.
Pharmaceutical Research
- Derivation from Hypertension Medication : The study of a nitrophenyl pyridine compound derived from the hypertension medication nisoldipine was presented by (Chen et al., 2009), offering insights into pharmaceutical applications.
Chemical Interaction Studies
- Free Radical 4-Nitrophenylation : Research by (Klemm et al., 2001) explored the free radical 4-nitrophenylation of pyridines, contributing to our understanding of chemical interactions and isomer formation.
Corrosion Inhibition Studies
- Pyrazolo-Pyridines as Corrosion Inhibitors : A study by (Dohare et al., 2018) investigated the use of pyrazolo-pyridine derivatives, including 4-nitrophenyl analogs, as corrosion inhibitors, showcasing their industrial application in metal protection.
Safety and Hazards
Future Directions
For highly sensitive detection of 4-nitrophenol (4-NP) in the environment, a novel pyridine diketopyrrolopyrrole-functionalized graphene oxide (PDPP–GO) composite was constructed for the first time by an improved Hummers’ method . This represents a promising future direction for the use of 4-(4-Nitrophenyl)pyridine in environmental monitoring .
Mechanism of Action
Target of Action
It’s known that nitrophenyl compounds can interact with various biological targets, including enzymes and receptors
Mode of Action
Nitrophenyl compounds are often involved in electron transfer reactions, which could potentially influence the function of their targets . More detailed studies are required to elucidate the interaction between 4-(4-Nitrophenyl)pyridine and its targets.
Biochemical Pathways
Nitrophenyl compounds can participate in various chemical reactions, potentially affecting multiple biochemical pathways
Result of Action
Nitrophenyl compounds can induce various biological effects depending on their specific targets and mode of action
Action Environment
Factors such as temperature, pH, and the presence of other compounds can potentially affect the action of this compound . Future studies should consider these factors to provide a more comprehensive understanding of the compound’s action in different environments.
Biochemical Analysis
Biochemical Properties
4-(4-Nitrophenyl)pyridine has been found to interact with various enzymes and proteins. For instance, it has been reported that certain analogues of this compound have shown significant anti-cancer activity against two cell lines, MDA-MB-231 (mammary carcinomas) and A-549 (lung cancer)
Cellular Effects
Some studies suggest that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is known that it can interact with certain proteins and enzymes, potentially influencing their activity
Temporal Effects in Laboratory Settings
It is known that it can be synthesized from pyridine N-oxide in a two-step approach, involving a nitration step and a reduction step
Metabolic Pathways
It is known that it can be synthesized from pyridine N-oxide
Properties
IUPAC Name |
4-(4-nitrophenyl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8N2O2/c14-13(15)11-3-1-9(2-4-11)10-5-7-12-8-6-10/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBXSGMVYJPSYLI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=NC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30293367 | |
Record name | 4-(4-Nitrophenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30293367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
4282-45-5 | |
Record name | 4282-45-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88945 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-(4-Nitrophenyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30293367 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4282-45-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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